Cas no 1955499-14-5 (2-amino-N-benzyl-N-ethyl-4-methylpentanamide hydrochloride)

• Product Name: 2-amino-N-benzyl-N-ethyl-4-methylpentanamide hydrochloride
• CAS No: 1955499-14-5
• MF: C₁₅H₂₅ClN₂O
• MW: 284.824803113937
• MDL: MFCD30180594
• CID: 5240571
• PubChem ID: 122360268
• Update Time: 2025-05-19

2-amino-N-benzyl-N-ethyl-4-methylpentanamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-amino-N-benzyl-N-ethyl-4-methylpentanamide
• 2-amino-N-benzyl-N-ethyl-4-methylpentanamide hydrochloride

• MDL： MFCD30180594
• Inchi： 1S/C15H24N2O.ClH/c1-4-17(11-13-8-6-5-7-9-13)15(18)14(16)10-12(2)3;/h5-9,12,14H,4,10-11,16H2,1-3H3;1H
• InChI Key： OVBASEFMRZNSOQ-UHFFFAOYSA-N
• SMILES： N(CC)(CC1C=CC=CC=1)C(=O)C(N)CC(C)C.Cl

Experimental Properties

• Color/Form: NA
• Flash Point: 272.9±28.7 °C

2-amino-N-benzyl-N-ethyl-4-methylpentanamide hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 2-amino-N-benzyl-N-ethyl-4-methylpentanamide hydrochloride

2-Amino-N-Benzyl-N-Ethyl-4-Methylpentanamide Hydrochloride: A Comprehensive Overview

The compound with CAS No. 1955499-14-5, known as 2-amino-N-benzyl-N-ethyl-4-methylpentanamide hydrochloride, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structural features, which include an amino group, a benzyl substituent, and an ethyl group attached to the nitrogen atom, along with a methyl group on the pentanamide backbone. The hydrochloride salt form further enhances its stability and solubility properties, making it a valuable compound for various applications.

Recent advancements in chemical synthesis have enabled researchers to explore the potential of 2-amino-N-benzyl-N-ethyl-4-methylpentanamide hydrochloride in drug development. The compound's structure suggests that it may exhibit bioactivity in specific biological pathways, particularly those involving enzyme inhibition or receptor modulation. Studies have shown that the presence of the benzyl group enhances lipophilicity, which could improve the compound's ability to cross cellular membranes and interact with target proteins.

One of the most promising areas of research involving this compound is its potential application in the development of novel therapeutic agents. For instance, preliminary in vitro studies have indicated that 2-amino-N-benzyl-N-ethyl-4-methylpentanamide hydrochloride may inhibit certain kinases associated with cancer cell proliferation. This finding aligns with broader trends in oncology research, where small molecules with tailored structures are being investigated for their anti-cancer properties.

In addition to its pharmacological applications, 2-amino-N-benzyl-N-ethyl-4-methylpentanamide hydrochloride has also been studied for its role in peptide synthesis and as a building block in organic chemistry. Its ability to form stable amide bonds makes it a versatile reagent in the construction of more complex molecules. Researchers have employed this compound in the synthesis of bioactive peptides, demonstrating its utility in both academic and industrial settings.

The synthesis of 2-amino-N-benzyl-N-ethyl-4-methylpentanamide hydrochloride involves a multi-step process that combines nucleophilic substitution and amide bond formation. Recent optimizations in synthetic protocols have improved the yield and purity of this compound, making it more accessible for large-scale production. These advancements are particularly relevant given the increasing demand for high-quality chemical intermediates in pharmaceutical manufacturing.

From an analytical standpoint, the characterization of 2-amino-N-benzyl-N-ethyl-4-methylpentanamide hydrochloride has been enhanced by modern spectroscopic techniques such as NMR and mass spectrometry. These methods provide detailed insights into the compound's molecular structure and confirm its identity with high precision. Such analytical rigor is essential for ensuring the reliability of research findings and maintaining quality control standards in chemical production.

In conclusion, 2-amino-N-benzyl-N-ethyl-4-methylpentanamide hydrochloride stands out as a significant molecule with diverse applications across multiple disciplines. Its structural features, coupled with recent research advancements, position it as a promising candidate for future innovations in drug discovery and chemical synthesis. As ongoing studies continue to uncover its full potential, this compound is likely to play an increasingly important role in both academic research and industrial applications.